Cas no 379228-57-6 (Methyl 2-amino-4,6-difluorobenzoate)
379228-57-6 structure
Product Name:Methyl 2-amino-4,6-difluorobenzoate
CAS No:379228-57-6
MF:C8H7F2NO2
MW:187.143489122391
MDL:MFCD12159819
CID:843415
PubChem ID:11974821
Update Time:2025-04-19
Methyl 2-amino-4,6-difluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-4,6-difluorobenzoate
- Benzoic acid, 2-amino-4,6-difluoro-, methyl ester
- Benzoic acid, 2-amino-4,6-difluoro-, methyl ester (9CI)
- SECMISFZCMBTKJ-UHFFFAOYSA-N
- Methyl2-Amino-4,6-difluorobenzoate
- AK127740
- SY037836
- EN000077
- ST24047670
- 2-Amino-4,6-difluoro-benzoic acid methyl ester
- AKOS010055870
- 379228-57-6
- DB-069609
- EN300-1697585
- SCHEMBL3274931
- DS-5594
- Benzoic acid,2-amino-4,6-difluoro-,methyl ester(9ci)
- DTXSID70474996
- MFCD12159819
- AC-29618
- Methyl 2-amino-4,6-difluorobenzoate
-
- MDL: MFCD12159819
- Inchi: 1S/C8H7F2NO2/c1-13-8(12)7-5(10)2-4(9)3-6(7)11/h2-3H,11H2,1H3
- InChI Key: SECMISFZCMBTKJ-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC(=C1C(=O)OC)N)F
Computed Properties
- Exact Mass: 187.04448479g/mol
- Monoisotopic Mass: 187.04448479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3
- XLogP3: 1.8
Experimental Properties
- Density: 1.355±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 266.1±40.0 ºC (760 Torr),
- Flash Point: 114.7±27.3 ºC,
- Solubility: Very slightly soluble (0.15 g/l) (25 º C),
Methyl 2-amino-4,6-difluorobenzoate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
Methyl 2-amino-4,6-difluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM100523-1g |
methyl 2-amino-4,6-difluorobenzoate |
379228-57-6 | 95+% | 1g |
$196 | 2021-06-17 | |
| Chemenu | CM100523-5g |
methyl 2-amino-4,6-difluorobenzoate |
379228-57-6 | 95+% | 5g |
$578 | 2021-06-17 | |
| Alichem | A015008643-250mg |
Methyl 2-amino-4,6-difluorobenzoate |
379228-57-6 | 97% | 250mg |
$499.20 | 2023-09-02 | |
| Alichem | A015008643-500mg |
Methyl 2-amino-4,6-difluorobenzoate |
379228-57-6 | 97% | 500mg |
$863.90 | 2023-09-02 | |
| Alichem | A015008643-1g |
Methyl 2-amino-4,6-difluorobenzoate |
379228-57-6 | 97% | 1g |
$1504.90 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NW402-200mg |
Methyl 2-amino-4,6-difluorobenzoate |
379228-57-6 | 98% | 200mg |
397.0CNY | 2021-07-10 | |
| Apollo Scientific | PC907296-250mg |
Methyl 2-amino-4,6-difluorobenzoate |
379228-57-6 | 98% | 250mg |
£66.00 | 2025-02-22 | |
| Apollo Scientific | PC907296-1g |
Methyl 2-amino-4,6-difluorobenzoate |
379228-57-6 | 98% | 1g |
£164.00 | 2025-02-22 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M90590-5g |
Methyl 2-amino-4,6-difluorobenzoate |
379228-57-6 | 98% | 5g |
¥1628.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M90590-250mg |
Methyl 2-amino-4,6-difluorobenzoate |
379228-57-6 | 98% | 250mg |
¥183.0 | 2024-07-19 |
Methyl 2-amino-4,6-difluorobenzoate Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
379228-57-6 (Methyl 2-amino-4,6-difluorobenzoate) Related Products
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